Cas no 862974-97-8 (methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate
• CAS No: 862974-97-8
• MF: C₁₆H₁₀FN₃O₂S₂
• MW: 359.39790391922
• CID: 5947671
• PubChem ID: 20858071
• Update Time: 2025-05-26

methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(4-fluoro-2-benzothiazolyl)amino]-, methyl ester
• 862974-97-8
• methyl 2-[(4-fluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazole-6-carboxylate
• F0646-1760
• methyl 2-((4-fluorobenzo[d]thiazol-2-yl)amino)benzo[d]thiazole-6-carboxylate
• AKOS001814155

• Inchi： 1S/C16H10FN3O2S2/c1-22-14(21)8-5-6-10-12(7-8)24-15(18-10)20-16-19-13-9(17)3-2-4-11(13)23-16/h2-7H,1H3,(H,18,19,20)
• InChI Key： SINCEDXJVDAVLR-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N=C1NC1=NC2=C(F)C=CC=C2S1

Computed Properties

• Exact Mass: 359.01984708g/mol
• Monoisotopic Mass: 359.01984708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Boiling Point: 527.5±48.0 °C(Predicted)
• pka: 0.19±0.10(Predicted)

Additional information on methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate

Introduction to Methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate (CAS No. 862974-97-8)

Methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical and chemical research. This compound, identified by the CAS number 862974-97-8, belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. The presence of a fluoro substituent and amino functional groups in its molecular framework enhances its pharmacological profile, making it a subject of considerable interest in the development of novel therapeutic agents.

The benzothiazole core structure is pivotal in determining the compound's chemical properties and biological interactions. Benzothiazoles are characterized by their stability and the ability to engage in hydrogen bonding, which is crucial for drug-receptor binding. The specific arrangement of atoms in Methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate contributes to its unique reactivity and makes it a valuable scaffold for further chemical modifications.

In recent years, there has been a growing emphasis on the development of fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and improved binding affinity. The fluoro group in this compound not only influences its electronic properties but also modulates its interaction with biological targets. This feature has been extensively explored in the design of kinase inhibitors, anticancer agents, and antimicrobial drugs.

The amino group present in the molecule plays a critical role in its pharmacological activity. Amino groups are known to participate in various biochemical pathways and can act as hydrogen bond donors or acceptors, which is essential for the compound's interaction with biological macromolecules. The dual presence of an amino group and a carboxylate moiety further enhances the compound's versatility, allowing for multiple points of interaction with biological targets.

Recent studies have highlighted the significance of benzothiazole derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that certain benzothiazole-based compounds exhibit potent anti-inflammatory, antiviral, and anticancer properties. The structural features of Methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate align well with these findings, suggesting its potential as a lead compound for further drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluoro substituent and functionalize the benzothiazole core effectively. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

From a computational chemistry perspective, Methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with potential biological targets and predict its pharmacological activity. The results from these simulations have provided valuable insights into optimizing the compound's structure for enhanced efficacy and reduced side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, benzothiazole derivatives have been found to exhibit herbicidal and fungicidal activities, making them suitable for crop protection applications.

In conclusion, Methyl 2-(4-fluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate (CAS No. 862974-97-8) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the fluoro substituent and amino functional groups, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic and industrial settings.